Cas no 854919-60-1 (3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol)
854919-60-1 structure
Product Name:3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol
CAS No:854919-60-1
MF:C8H16O6
MW:208.209043502808
CID:6772905
PubChem ID:11842162
Update Time:2024-03-04
3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol Chemical and Physical Properties
Names and Identifiers
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- AQ-364/41885150
- 3,6-dimethoxycyclohexane-1,2,4,5-tetraol
- 3,6-dimethoxycyclohexane-1,2,4,5-tetrol
- SCHEMBL13497351
- 3,6-dimethoxy-1,2,4,5-cyclohexanetetrol
- 854919-60-1
- 3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol
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- Inchi: 1S/C8H16O6/c1-13-7-3(9)5(11)8(14-2)6(12)4(7)10/h3-12H,1-2H3
- InChI Key: DYQWYDODKPTUPA-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C(C(C1O)O)OC)O)O
Computed Properties
- Exact Mass: 208.09468823g/mol
- Monoisotopic Mass: 208.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 99.4Ų
3,6-Dimethoxy-1,2,4,5-cyclohexanetetrol Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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